Cas no 2171690-07-4 (1-(4-aminopentanoyl)azetidine-2-carboxamide)

• Product Name: 1-(4-aminopentanoyl)azetidine-2-carboxamide
• CAS No: 2171690-07-4
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 5921879
• PubChem ID: 165874440
• Update Time: 2025-10-29

1-(4-aminopentanoyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminopentanoyl)azetidine-2-carboxamide
• EN300-1281414
• 2171690-07-4

• Inchi： 1S/C9H17N3O2/c1-6(10)2-3-8(13)12-5-4-7(12)9(11)14/h6-7H,2-5,10H2,1H3,(H2,11,14)
• InChI Key： TZAMYNQAAJBIMR-UHFFFAOYSA-N
• SMILES： O=C(CCC(C)N)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 199.132076794g/mol
• Monoisotopic Mass: 199.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 89.4Ų

Additional information on 1-(4-aminopentanoyl)azetidine-2-carboxamide

1-(4-Aminopentanoyl)Azetidine-2-Carboxamide: A Comprehensive Overview

1-(4-Aminopentanoyl)Azetidine-2-Carboxamide (CAS No. 2171690-07-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and potential bioactivity, has been the subject of extensive research in recent years. In this article, we will delve into its structural properties, synthesis methods, biological activities, and potential applications in drug development.

The azetidine ring system, a four-membered cyclic amine, forms the core of this molecule. The substitution pattern on the azetidine ring plays a crucial role in determining its chemical reactivity and biological activity. The presence of an aminopentanoyl group attached to the azetidine ring introduces additional functional groups that can participate in various chemical reactions and interactions with biological systems.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry. These compounds are known for their ability to modulate enzyme activity and receptor binding, making them promising candidates for drug development. The carboxamide group in this compound further enhances its potential for forming hydrogen bonds, a key interaction in many biological processes.

The synthesis of 1-(4-Aminopentanoyl)Azetidine-2-Carboxamide involves a series of well-established organic reactions. Researchers have employed methods such as nucleophilic substitution, amide bond formation, and cyclization to construct this molecule. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product.

One of the most intriguing aspects of this compound is its potential as a bioactive agent. Preclinical studies have demonstrated its ability to inhibit certain enzymes involved in disease pathways, suggesting its potential use in treating conditions such as inflammation or neurodegenerative diseases. The aminopentanoyl group has been shown to enhance bioavailability, making it easier for the compound to cross cellular membranes and exert its effects.

In terms of pharmacokinetics, 1-(4-Aminopentanoyl)Azetidine-2-Carboxamide exhibits favorable properties that make it an attractive candidate for drug delivery. Its solubility profile and metabolic stability are areas that have been extensively studied, with recent findings indicating that it can be effectively administered via various routes without significant toxicity.

The structural flexibility of this compound also allows for further modification to optimize its therapeutic potential. Researchers are currently exploring analogs with different substituents on the azetidine ring to enhance efficacy and reduce off-target effects. These efforts are supported by advanced computational tools that predict molecular interactions and guide experimental design.

In conclusion, 1-(4-Aminopentanoyl)Azetidine-2-Carboxamide represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique structure, combined with promising biological activity and favorable pharmacokinetic properties, positions it as a leading candidate in ongoing drug discovery efforts. As research continues to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to make a significant impact in the field of medicinal chemistry.